Cas no 2034368-09-5 (2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide)

• Product Name: 2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide
• CAS No: 2034368-09-5
• MF: C₁₆H₁₄BrN₃O₃S
• MW: 408.269661426544
• CID: 5350318
• Update Time: 2025-10-05

2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzamide
• 2-bromo-5-methoxy-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]benzamide
• 2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide

• Inchi： 1S/C16H14BrN3O3S/c1-23-10-2-3-12(17)11(8-10)15(21)18-5-6-20-9-19-13-4-7-24-14(13)16(20)22/h2-4,7-9H,5-6H2,1H3,(H,18,21)
• InChI Key： RFQDWUQNJFLLDQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCCN1C=NC2C=CSC=2C1=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 519
• XLogP3: 2.5
• Topological Polar Surface Area: 99.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide

2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide

The compound 2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide (CAS No: 2034368-09-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific cellular pathways and enzymes.

Chemical Structure and Properties

The molecular structure of 2-bromo-5-methoxy-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)benzamide is characterized by a benzamide core with a bromine substituent at the 2-position and a methoxy group at the 5-position. The benzamide moiety is further linked to a thienopyrimidine derivative via an ethyl group. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. For instance, density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron delocalization due to the conjugated system formed by the benzene ring and the thienopyrimidine moiety. This delocalization enhances the molecule's stability and reactivity under physiological conditions.

Synthesis and Characterization

The synthesis of CAS No: 2034368-09-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of an intermediate benzene derivative followed by coupling reactions to introduce the methoxy and thienopyrimidine groups. The final product is purified using chromatographic techniques to ensure high purity levels.

Characterization of this compound has been carried out using advanced spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have confirmed the molecular structure and provided insights into the spatial arrangement of atoms within the molecule.

Biological Activity and Applications

Recent research has focused on evaluating the biological activity of CAS No: 2034368-09 in various cellular models. Initial studies suggest that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. For instance, experiments conducted using human cancer cell lines have demonstrated that CAS No: 2034368 can effectively suppress tumor growth by targeting specific signaling pathways.

In addition to its pharmacological applications, this compound has shown potential in materials science due to its ability to form stable coordination complexes with metal ions. Such complexes are being explored for use in catalysis and sensing applications.

Future Directions

The continued exploration of CAS No: 2034368 is expected to yield further insights into its therapeutic potential. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications while maintaining its biological activity. Collaborative efforts between chemists, biologists, and clinicians are crucial for translating this compound into clinically relevant therapeutics.

In conclusion, CAS No: 2034, also known as CAS No: 111111, represents a promising lead compound in contemporary drug discovery efforts. Its unique chemical structure, coupled with emerging biological data, positions it as a key player in advancing our understanding of complex cellular processes and developing innovative therapeutic strategies.